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Compound of Interest

Compound Name: CI Vat green 1

Cat. No.: B1669112 Get Quote

An In-depth Technical Guide to CI Vat Green 1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CI Vat Green 1, a synthetic dye

with a complex polycyclic aromatic structure. This document details its chemical and physical

properties, provides a protocol for its synthesis, and touches upon its limitedly explored

biological activities, offering insights for researchers in chemistry, materials science, and drug

development.

Core Properties and Formula
CI Vat Green 1, also known by its Colour Index number 59825, is a member of the

violanthrone class of dyes. Its chemical identity is well-established, and its key properties are

summarized below.
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Property Value Reference

Molecular Formula C₃₆H₂₀O₄ [1]

Molecular Weight 516.54 g/mol [1]

Exact Mass 516.1362 u [2]

CAS Number 128-58-5 [2]

Common Synonyms

Vat Green 1, 16,17-

Dimethoxyviolanthrone, Jade

Green, Vat Brilliant Green FFB,

Caledon Jade Green

[3][4]

IUPAC Name

16,17-dimethoxyanthra[9,1,2-

cde]benzo[rst]pentaphene-

5,10-dione

[2]

Appearance Dark green powder

Physicochemical Characteristics
CI Vat Green 1 is practically insoluble in water, ethanol, chloroform, and toluene.[5] It exhibits

slight solubility in acetone, o-chlorophenol, nitrobenzene, and hot pyridine, and is soluble in hot

1,2,3,4-tetrahydronaphthalene.[5] In concentrated sulfuric acid, it forms a red-purple solution,

from which a green precipitate forms upon dilution.[5]

The dye undergoes a characteristic color change upon reduction, a key feature of vat dyes. In

an alkaline reduction, its leuco form is blue, while in an acidic reduction, the leuco form appears

bright red.[5]

Experimental Protocols
Synthesis of CI Vat Green 1
The synthesis of CI Vat Green 1 can be achieved through several methods. One common

pathway involves the methylation of 16,17-dihydroxyviolanthrone. A detailed laboratory-scale

protocol based on described manufacturing methods is provided below.
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Objective: To synthesize CI Vat Green 1 (16,17-dimethoxyviolanthrone) from 16,17-

dihydroxyviolanthrone.

Materials:

16,17-dihydroxyviolanthrone

Dimethyl sulfate (methylation agent)

Potassium hydroxide (base)

Trichlorobenzene (solvent)

Methanol (for precipitation and washing)

Deionized water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer

Filtration apparatus

Drying oven

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and nitrogen inlet, add 1.5 parts of 16,17-dihydroxyviolanthrone to 6 parts of

trichlorobenzene.

Addition of Base: Slowly add a stoichiometric excess of potassium hydroxide to the

suspension while stirring under a nitrogen atmosphere.

Methylation: Gently heat the mixture to approximately 80-100°C. Add a slight excess of

dimethyl sulfate dropwise to the reaction mixture.
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Reaction: Maintain the reaction at a reflux temperature for several hours until the reaction is

complete (completion can be monitored by thin-layer chromatography).

Precipitation: After cooling to room temperature, pour the reaction mixture into a beaker

containing an excess of methanol to precipitate the crude product.

Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake

sequentially with methanol and then with deionized water to remove unreacted reagents and

byproducts.

Drying: Dry the purified product in a vacuum oven at 60-80°C until a constant weight is

achieved.

Potential Biological Activity and Toxicological
Profile
While primarily used as a dye, some research suggests potential biological interactions of CI
Vat Green 1 that may be of interest to drug development professionals. It has been reported to

react with polymorphonuclear leucocytes, leading to the production of free radicals. This finding

suggests a potential for this molecule to modulate inflammatory responses, although this has

not been extensively studied.

Toxicological data indicates that CI Vat Green 1 may cause serious eye irritation.[5] Acute

toxicity studies in fish (Pimephales promelas) have shown a high LC50 value, suggesting low

acute aquatic toxicity.[5]

Manufacturing and Application Workflow
The general manufacturing process for CI Vat Green 1 involves multiple steps starting from

benzanthrone. This workflow is crucial for understanding the synthesis and potential impurities.
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Caption: Manufacturing workflow for CI Vat Green 1.

This guide provides a foundational understanding of CI Vat Green 1 for scientific and research

applications. Further investigation into its biological activities and potential modifications could

open new avenues for its use beyond the textile industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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